Cas no 14894-77-0 (2,4,5-trimethoxybenzonitrile)

2,4,5-trimethoxybenzonitrile structure
2,4,5-trimethoxybenzonitrile structure
Product Name:2,4,5-trimethoxybenzonitrile
CAS No:14894-77-0
Molecular Formula:C10H11NO3
Molecular Weight:193.19924
MDL:MFCD00017530
CID:160785
PubChem ID:910015

2,4,5-trimethoxybenzonitrile Properties

Names and Identifiers

    • Benzonitrile,2,4,5-trimethoxy-
    • 2,4,5-trimethoxybenzonitrile
    • 2,3-DIHYDRO-3-OXO-4-PYRIDAZINECARBONITRILE
    • 2,4,5-Trimethoxy-benzonitril
    • 2,4,5-trimethoxy-benzonitrile
    • 2.4.5-Trimethoxy-benzoesaeure-nitril
    • Benzonitrile,2,4,5-trimethoxy
    • SMR000386959
    • MLS001049133
    • FT-0609815
    • J-507062
    • MFCD00017530
    • QYLMOMNYCPHSJW-UHFFFAOYSA-N
    • CS-0308526
    • SCHEMBL1343373
    • 14894-77-0
    • EN300-12330
    • HMS2268J16
    • CHEMBL1312912
    • AKOS001121483
    • AS-44273
    • Benzonitrile, 2,4,5-trimethoxy-
    • Z57900336
    • DTXSID70358681
    • A10403
    • STL321198
    • DB-042960
    • MDL: MFCD00017530
    • InChIKey: QYLMOMNYCPHSJW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H11NO3/c1-12-8-5-10(14-3)9(13-2)4-7(8)6-11/h4-5H,1-3H3
    • SMILES: COC1=CC(=C(C=C1C#N)OC)OC

Computed Properties

  • Exact Mass: 193.07400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 193.074
  • Heavy Atom Count: 14
  • Complexity: 223
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 51.5A^2

Experimental Properties

  • LogP: 1.58408
  • PSA: 51.48000
  • Refractive Index: 1.514
  • Boiling Point: 333.8 °C at 760 mmHg
  • Melting Point: 112-114°C
  • Flash Point: 139.4 °C
  • Density: 1.15

2,4,5-trimethoxybenzonitrile Security Information

2,4,5-trimethoxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4,5-trimethoxybenzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001LRL-100mg
Benzonitrile, 2,4,5-trimethoxy-
14894-77-0 97%
100mg
$108.00 2024-06-20
A2B Chem LLC
AA74065-100mg
2,4,5-Trimethoxybenzonitrile
14894-77-0 97%
100mg
$113.00 2024-04-20
Aaron
AR001LZX-100mg
Benzonitrile, 2,4,5-trimethoxy-
14894-77-0 95%
100mg
$168.00 2025-02-13
abcr
AB149108-1 g
2,4,5-Trimethoxybenzonitrile; .
14894-77-0
1 g
€464.50 2023-07-20
Ambeed
A903343-100mg
2,4,5-Trimethoxybenzonitrile
14894-77-0 97%
100mg
$94.0 2024-08-03
Apollo Scientific
OR49027-100mg
2,4,5-Trimethoxybenzonitrile
14894-77-0
100mg
£77.00
Enamine
EN300-12330-0.05g
2,4,5-trimethoxybenzonitrile
14894-77-0 95%
0.05g
$64.0 2023-04-20
TRC
B587265-50mg
2,4,5-trimethoxybenzonitrile
14894-77-0
50mg
$ 50.00 2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTW192-100mg
Benzonitrile, 2,4,5-trimethoxy-
14894-77-0 95%
100mg
¥1153.0

2,4,5-trimethoxybenzonitrile Synthesis

14894-77-0 (2,4,5-trimethoxybenzonitrile) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:14894-77-0)2,4,5-trimethoxybenzonitrile
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Purity:99%/99%/99%
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Price($):157.0/275.0/743.0